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Compound of Interest

Compound Name: Methotrexate Hydrate

Cat. No.: B1165585 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular weight and chemical

formula of methotrexate and its hydrated forms. It includes a detailed summary of its

physicochemical properties, experimental protocols for characterization, and an illustrative

representation of its primary mechanism of action.

Core Molecular Data
Methotrexate, a folate derivative, is a cornerstone of therapy in oncology and autoimmune

diseases. Its efficacy and formulation are intrinsically linked to its molecular structure and

hydration state. The anhydrous form of methotrexate has a precise molecular weight and

formula, which are altered by the inclusion of water molecules in its crystalline structure.
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Property
Anhydrous
Methotrexate

Methotrexate
Monohydrate

Methotrexate
Trihydrate
(representative)

Chemical Formula C₂₀H₂₂N₈O₅[1][2][3][4]
C₂₀H₂₄N₈O₆[5] or

C₂₀H₂₂N₈O₅ • H₂O[6]
C₂₀H₂₂N₈O₅ • 3H₂O

Molecular Weight 454.44 g/mol [7][8] 472.45 g/mol [6] ~508.48 g/mol [2]

CAS Number 59-05-2
133073-73-1 (for

hydrate)[1][2]
Not distinctly specified

Appearance

Yellow to orange-

brown crystalline

powder[4]

Yellow crystalline

powder[2]

Yellow crystalline

powder[2]

The degree of hydration can vary, and it is crucial to characterize the specific form being used

in research or formulation, as this can impact solubility, stability, and dosage calculations. The

term "methotrexate hydrate" can refer to different states of hydration, often specified as

"xH₂O".[1][3][7]

Experimental Protocols for Characterization
Accurate determination of the molecular weight and hydration state of a methotrexate sample

is critical for quality control and experimental reproducibility. The following are standard

methodologies employed for this purpose.

Mass Spectrometry for Molecular Weight Determination
Mass spectrometry is a highly sensitive and specific technique for determining the molecular

weight of methotrexate and its metabolites.[9] Liquid chromatography coupled with tandem

mass spectrometry (LC-MS/MS) is considered the gold standard.[5]

Methodology:

Sample Preparation:

Dissolve a precisely weighed sample of methotrexate hydrate in a suitable solvent, such

as a mixture of methanol and acetonitrile.
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Perform a simple protein precipitation if analyzing from a biological matrix.[2]

Further dilute the sample to a concentration within the linear range of the instrument (e.g.,

5-1000 ng/mL).[2]

Chromatographic Separation (LC):

Inject the prepared sample into a high-performance liquid chromatography (HPLC)

system.

Employ a suitable column, such as a Synergi Hydro-RP column.[2]

Use a gradient elution program with a mobile phase consisting of ammonium formate

aqueous solution with formic acid and acetonitrile.[2]

Mass Spectrometric Detection (MS/MS):

The eluent from the LC system is introduced into the mass spectrometer, typically

equipped with an electrospray ionization (ESI) source in positive ion mode.[2][10]

Monitor the transition of the parent ion to a specific product ion in multiple reaction-

monitoring (MRM) mode. For methotrexate, a common transition is m/z 455.1 → m/z

308.0.[2]

The mass-to-charge ratio of the protonated molecular ion confirms the molecular weight of

the anhydrous methotrexate.

Thermogravimetric Analysis (TGA) for Hydration State
Determination
TGA measures the change in mass of a sample as a function of temperature, making it an ideal

method for quantifying the water of hydration.

Methodology:

Instrument Calibration: Calibrate the TGA instrument for temperature and mass accuracy.
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Sample Preparation: Place a small, accurately weighed amount of the methotrexate
hydrate sample into the TGA pan.

Thermal Program:

Heat the sample under a controlled atmosphere (e.g., nitrogen) at a constant rate, for

instance, 5 °C/min.[3]

The temperature range should be sufficient to observe the desolvation event, typically

from ambient temperature to above 150 °C.[3]

Data Analysis:

The TGA thermogram will show a distinct mass loss step corresponding to the loss of

water molecules.

The percentage of mass loss is used to calculate the number of water molecules per

molecule of methotrexate. For example, a mass loss of approximately 11.11%

corresponds to a trihydrate.[3][11]

Karl Fischer Titration for Water Content Determination
Karl Fischer titration is a highly specific and accurate method for the determination of water

content.

Methodology:

Reagent Preparation: Use commercially available Karl Fischer reagents.

Instrument Setup:

Add a suitable solvent, such as methanol, to the titration vessel.

Titrate the solvent with the Karl Fischer reagent to a stable, anhydrous endpoint.

Sample Analysis:

Accurately weigh and add the methotrexate hydrate sample to the titration vessel.
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Stir to dissolve or suspend the sample.

Titrate with the Karl Fischer reagent to the electrometric endpoint.

Calculation: The volume of titrant consumed is used to calculate the water content based on

the pre-determined titer of the reagent.[12]

Signaling Pathway of Methotrexate
Methotrexate's therapeutic effects are primarily attributed to its inhibition of dihydrofolate

reductase (DHFR), which leads to the disruption of DNA and RNA synthesis.[3] Additionally, at

the low doses used in autoimmune diseases, a key anti-inflammatory mechanism involves the

promotion of adenosine release.[9][13]
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Caption: Simplified signaling pathway of methotrexate.

Experimental Workflow Visualization
The following diagram illustrates a typical workflow for the characterization of methotrexate
hydrate.
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Caption: Workflow for methotrexate hydrate characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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